Cas no 30145-40-5 (Benzenesulfonic acid,4-hydroxy-, potassium salt (1:1))

• Product Name: Benzenesulfonic acid,4-hydroxy-, potassium salt (1:1)
• CAS No: 30145-40-5
• MF: C₆H₅KO₄S
• MW: 212.264801740646
• CID: 312330
• PubChem ID: 23676698
• Update Time: 2025-04-19

Benzenesulfonic acid,4-hydroxy-, potassium salt (1:1) Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid,4-hydroxy-, potassium salt (1:1)
• Benzenesulfonic acid, 4-hydroxy-, monopotassium salt
• potassium 4-hydroxybenzenesulfonate
• potassium hydride - 4-hydroxybenzenesulfonic acid (1:1)
• Potassium p-hydroxybenzenesulphonate
• potassium p-phenolsulfonate
• UNII-JEN1GK30TH
• AKOS024334052
• EINECS 250-071-9
• BENZENESULFONIC ACID, 4-HYDROXY-, POTASSIUM SALT (1:1)
• NSC-121607
• Q27281474
• NSC 121607
• JEN1GK30TH
• AKOS003334172
• POTASSIUM P-HYDROXYBENZENESULFONATE
• NS00084497
• BENZENESULFONIC ACID, P-HYDROXY-, MONOPOTASSIUM SALT
• SCHEMBL1470053
• Kalium-p-Phenolsulfonat
• 30145-40-5

• Inchi： 1S/C6H6O4S.K/c7-5-1-3-6(4-2-5)11(8,9)10;/h1-4,7H,(H,8,9,10);/q;+1/p-1
• InChI Key： VMNZSPZHEZLXCQ-UHFFFAOYSA-M
• SMILES： [K+].S(C1C=CC(=CC=1)O)(=O)(=O)[O-]

Computed Properties

• Exact Mass: 212.962
• Monoisotopic Mass: 212.962
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 207
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83A^2

Experimental Properties

• Density: 1.574
• Boiling Point: °Cat760mmHg
• Flash Point: °C